Cas no 112169-36-5 (1-Amino-3-(4-bromo-phenoxy)-propan-2-ol)

1-Amino-3-(4-bromo-phenoxy)-propan-2-ol is a brominated aromatic compound featuring both an amino and a hydroxyl functional group, making it a versatile intermediate in organic synthesis. Its structure allows for further derivatization, particularly in pharmaceutical and agrochemical applications, where it can serve as a precursor for active ingredients or specialty chemicals. The presence of the 4-bromo-phenoxy moiety enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the amino and hydroxyl groups provide sites for additional modifications. This compound is valued for its balanced reactivity and potential utility in constructing complex molecular architectures. Proper handling and storage are recommended due to its functional group sensitivity.
1-Amino-3-(4-bromo-phenoxy)-propan-2-ol structure
112169-36-5 structure
Product Name:1-Amino-3-(4-bromo-phenoxy)-propan-2-ol
CAS No:112169-36-5
MF:C9H12BrNO2
MW:246.101081848145
MDL:MFCD04426761
CID:2608212
PubChem ID:2770883
Update Time:2025-06-08

1-Amino-3-(4-bromo-phenoxy)-propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-(4-bromophenoxy)propan-2-ol
    • 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol
    • AKOS000149245
    • SCHEMBL6262230
    • EN300-237675
    • F1276-0015
    • CS-0268416
    • DTXSID00377885
    • Oprea1_182723
    • 112169-36-5
    • AKOS016041773
    • 2-Propanol, 1-amino-3-(4-bromophenoxy)-
    • MDL: MFCD04426761
    • Inchi: 1S/C9H12BrNO2/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,12H,5-6,11H2
    • InChI Key: DIKDJHYQDCIPPK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OCC(CN)O

Computed Properties

  • Exact Mass: 245.00514Da
  • Monoisotopic Mass: 245.00514Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.5Ų

1-Amino-3-(4-bromo-phenoxy)-propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A150391-100mg
1-Amino-3-(4-bromo-phenoxy)-propan-2-ol
112169-36-5
100mg
$ 70.00 2022-06-08
TRC
A150391-500mg
1-Amino-3-(4-bromo-phenoxy)-propan-2-ol
112169-36-5
500mg
$ 275.00 2022-06-08
TRC
A150391-1g
1-Amino-3-(4-bromo-phenoxy)-propan-2-ol
112169-36-5
1g
$ 410.00 2022-06-08
Enamine
EN300-237675-0.05g
1-amino-3-(4-bromophenoxy)propan-2-ol
112169-36-5 95%
0.05g
$468.0 2024-06-19
Enamine
EN300-237675-0.1g
1-amino-3-(4-bromophenoxy)propan-2-ol
112169-36-5 95%
0.1g
$490.0 2024-06-19
Enamine
EN300-237675-0.25g
1-amino-3-(4-bromophenoxy)propan-2-ol
112169-36-5 95%
0.25g
$513.0 2024-06-19
Enamine
EN300-237675-0.5g
1-amino-3-(4-bromophenoxy)propan-2-ol
112169-36-5 95%
0.5g
$535.0 2024-06-19
Enamine
EN300-237675-1.0g
1-amino-3-(4-bromophenoxy)propan-2-ol
112169-36-5 95%
1.0g
$557.0 2024-06-19
Enamine
EN300-237675-2.5g
1-amino-3-(4-bromophenoxy)propan-2-ol
112169-36-5 95%
2.5g
$1089.0 2024-06-19
Enamine
EN300-237675-5.0g
1-amino-3-(4-bromophenoxy)propan-2-ol
112169-36-5 95%
5.0g
$1614.0 2024-06-19

Additional information on 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol

Introduction to 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol (CAS No. 112169-36-5)

1-Amino-3-(4-bromo-phenoxy)-propan-2-ol, with the CAS number 112169-36-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group, a brominated phenoxy moiety, and a hydroxyl group. These functional groups contribute to its diverse biological activities and potential applications in drug development.

The chemical formula of 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol is C9H12BrNO2, and it has a molecular weight of approximately 234.09 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for various experimental protocols, including solubility studies, stability assessments, and bioassays.

In recent years, 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of novel drugs for the treatment of cardiovascular diseases. Studies have shown that this compound exhibits potent anti-hypertensive properties by modulating specific ion channels and receptors involved in blood pressure regulation.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the mechanism of action of 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol. The researchers found that the compound selectively binds to and activates potassium channels, leading to vasodilation and a reduction in blood pressure. This mechanism provides a promising avenue for the development of new antihypertensive agents with improved efficacy and safety profiles.

Beyond its cardiovascular applications, 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol has also shown potential in the treatment of neurological disorders. A preclinical study conducted by a team at Harvard University demonstrated that the compound has neuroprotective effects against oxidative stress and inflammation. These findings suggest that it could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Additionally, it has low toxicity and minimal side effects, which are crucial factors for drug development.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol. One common approach involves the reaction of 4-bromophenol with epichlorohydrin followed by nucleophilic substitution with ammonia. This method yields high purity product with good yields, making it suitable for large-scale production.

The safety profile of 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol has been thoroughly evaluated through various toxicological studies. These studies have confirmed that the compound is non-mutagenic and does not exhibit significant cytotoxicity at therapeutic concentrations. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 1-Amino-3-(4-bromo-phenoxy)-propan-2-ol (CAS No. 112169-36-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as cardiovascular disease and neurodegenerative disorders. Ongoing research continues to explore its full potential, paving the way for innovative treatments in these critical medical fields.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.